Cas no 20859-02-3 ((S)-2-amino-3,3-dimethylbutanoic acid)

(S)-2-amino-3,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- L-tert-Leucine
- (S)-(+)-LEUCINE
- RARECHEM AB PP 3754
- L-A-AMINO-G-METHYL VALERIC ACID
- L-A-AMINOISOCAPROIC ACID
- L-2-AMINO-4-METHYLVALERIC ACID
- LEUCINE, L-
- LEU
- LEUCINE
- (S)-2-amino-3,3-dimethylbutanoic acid
- (S)-2-AMINO-4-METHYLPENTANOIC ACID
- H-tBu-Gly-OH
- H-Tle-OH
- L-Tert-Leu-OH
- L-Valine, 3-methyl-
- (S)-2-Amino-3,3-dimethylbutyric acid
- H-L-LEU-OH
- L-2-amino-3,3-dimethylbutanoic acid
- LEUCINE,L
- L-tert
- L-tert-leucin
- L-α-tert-Butylglycine
- (2S)-2-amino-3,3-dimethylbutanoic acid
- 3-Methyl-l-valine
- L-valine,3-methyl
- 3-methyl-l-valin
- (L)-tert-leucine
- Valine, 3-methyl-
- 1E6RFC9IVP
- NPDBDJFLKKQMCM-SCSAIBSYSA-N
- (2S)-2-Amino-3,3-DiMethyl-Butanoic Acid
- t-Butylglycine
- L-tert Leucine
- 2-Amino-3,3-dimethylbutanoic acid #
- tert
- 20859-02-3
- Racemic tert-leucine
- UNII-1E6RFC9IVP
- DTXCID50119530
- STR07808
- J-500944
- HY-59140
- L-Valine, 3-methyl
- tert-Leu-OH
- L-tert-butylglycine
- T-LEUCINE
- L-T-BUTYLGLYCINE
- DTXSID001017204
- H-L-TLE-OH
- NSC 203785
- MFCD00064218
- L-2720
- 471-50-1
- NSC-203785
- L-tertiary leucine
- Q2405866
- SCHEMBL6433
- CS-D0917
- EN300-41979
- (S)-TERT-LEUCINE
- NS00077713
- (s)-tert-butylglycine
- L0147
- AC-4269
- L-tert-Leucine, 99%
- AKOS015841183
- L-tert-Leucine, puriss., >=99.0% (NT)
- Z425412414
- 2(S)-amino-3,3-dimethyl-butyric acid
- racemic tert-butylglycine
- AC-1454
-
- MDL: MFCD00064218
- Inchi: 1S/C6H13NO2/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H,8,9)/t4-/m1/s1
- InChI Key: NPDBDJFLKKQMCM-SCSAIBSYSA-N
- SMILES: O([H])C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O
- BRN: 1721824
Computed Properties
- Exact Mass: 131.094629g/mol
- Surface Charge: 0
- XLogP3: -1.8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 131.094629g/mol
- Monoisotopic Mass: 131.094629g/mol
- Topological Polar Surface Area: 63.3Ų
- Heavy Atom Count: 9
- Complexity: 115
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Solid
- Density: 1.1720 (estimate)
- Melting Point: ≥300 °C (lit.)
- Boiling Point: 4300°C
- Flash Point: 85.5℃
- Refractive Index: -9 ° (C=3, H2O)
- Solubility: 1 M HCl: 50 mg/mL
- Water Partition Coefficient: 125.5 g/L (20 ºC)
- PSA: 63.32000
- LogP: 1.14470
- Solubility: Not determined
- Specific Rotation: 6.3 º (c=4, 6 N HCl 200 ºC)
- Optical Activity: [α]20/D −9.5°, c = 3 in H2O
(S)-2-amino-3,3-dimethylbutanoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- RTECS:OH2850000
-
Hazardous Material Identification:
- Storage Condition:Keep in dark place,Sealed in dry,Room Temperature
- Safety Term:S22;S24/25
(S)-2-amino-3,3-dimethylbutanoic acid Customs Data
- HS CODE:2922499990
- Customs Data:
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
(S)-2-amino-3,3-dimethylbutanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0147-1G |
L-tert-Leucine |
20859-02-3 | >98.0%(T) | 1g |
¥265.00 | 2023-09-07 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L0147-5g |
(S)-2-amino-3,3-dimethylbutanoic acid |
20859-02-3 | 98.0%(T) | 5g |
¥870.0 | 2022-05-30 | |
MedChemExpress | HY-59140-5g |
(S)-2-amino-3,3-dimethylbutanoic acid |
20859-02-3 | 5g |
¥700 | 2023-08-31 | ||
TRC | L330135-5g |
L-tert-Leucine |
20859-02-3 | 5g |
$ 55.00 | 2022-06-04 | ||
Enamine | EN300-41979-100.0g |
(2S)-2-amino-3,3-dimethylbutanoic acid |
20859-02-3 | 95% | 100g |
$115.0 | 2023-05-03 | |
TRC | L330135-1000mg |
L-tert-Leucine |
20859-02-3 | 1g |
$52.00 | 2023-05-18 | ||
Apollo Scientific | OR0572-100g |
3-Methyl-L-valine |
20859-02-3 | 97% | 100g |
£100.00 | 2025-02-19 | |
Apollo Scientific | OR0572-25g |
3-Methyl-L-valine |
20859-02-3 | 97% | 25g |
£34.00 | 2025-02-19 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005424-5g |
(S)-2-amino-3,3-dimethylbutanoic acid |
20859-02-3 | 99% | 5g |
¥36 | 2023-09-09 | |
AstaTech | 63542-25/G |
L-TERT-LEUCINE |
20859-02-3 | 97% | 25/G |
$23 | 2022-06-01 |
(S)-2-amino-3,3-dimethylbutanoic acid Suppliers
(S)-2-amino-3,3-dimethylbutanoic acid Related Literature
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Jiancong Xu,Yang Liu,Jinling Zhang,Xiaohua Xu,Zhong Jin Chem. Commun. 2018 54 689
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Zhenzhong Li,Lorenz R?sler,Till Wissel,Hergen Breitzke,Kathrin Hofmann,Hans-Heinrich Limbach,Torsten Gutmann,Gerd Buntkowsky Catal. Sci. Technol. 2021 11 3481
-
Joe I. Higham,James A. Bull Org. Biomol. Chem. 2020 18 7291
-
Sjoerd Slagman,Wolf-Dieter Fessner Chem. Soc. Rev. 2021 50 1968
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Ya-Ping Xue,Cheng-Hao Cao,Yu-Guo Zheng Chem. Soc. Rev. 2018 47 1516

